Cas no 898770-53-1 ((4-chloro-2-fluoro-phenyl)-[4-(morpholinomethyl)phenyl]methanone)

• Product Name: (4-chloro-2-fluoro-phenyl)-[4-(morpholinomethyl)phenyl]methanone
• CAS No: 898770-53-1
• MF: C₁₈H₁₇ClFNO₂
• MW: 333.784487485886
• MDL: MFCD03841419
• CID: 1946202
• PubChem ID: 24724253
• Update Time: 2025-05-28

(4-chloro-2-fluoro-phenyl)-[4-(morpholinomethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-FLUORO-4'-MORPHOLINOMETHYL BENZOPHENONE
• (4-chloro-2-fluoro-phenyl)-[4-(morpholinomethyl)phenyl]methanone
• LogP
• (4-chloro-2-fluorophenyl)-[4-(morpholin-4-ylmethyl)phenyl]methanone
• 898770-53-1
• 4-CHLORO-2-FLUORO-4'-MORPHOLINOMETHYLBENZOPHENONE
• AKOS016019885
• (4-Chloro-2-fluorophenyl){4-[(morpholin-4-yl)methyl]phenyl}methanone
• MFCD03841419
• DTXSID10642652
• (4-Chloro-2-fluorophenyl)[4-(4-morpholinylmethyl)phenyl]methanone

• MDL： MFCD03841419
• Inchi： 1S/C18H17ClFNO2/c19-15-5-6-16(17(20)11-15)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2
• InChI Key： AHXYGRDYAQKLEO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C1C=CC(=CC=1)CN1CCOCC1)=O

Computed Properties

• Exact Mass: 333.0931846Da
• Monoisotopic Mass: 333.0931846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5Ų

Additional information on (4-chloro-2-fluoro-phenyl)-[4-(morpholinomethyl)phenyl]methanone

Comprehensive Overview of (4-chloro-2-fluoro-phenyl)-[4-(morpholinomethyl)phenyl]methanone (CAS No. 898770-53-1)

The compound (4-chloro-2-fluoro-phenyl)-[4-(morpholinomethyl)phenyl]methanone, identified by its CAS No. 898770-53-1, is a specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structural features, including the morpholinomethyl and chloro-fluoro-phenyl moieties, make it a subject of interest for researchers exploring novel drug candidates and advanced materials. This article delves into its properties, synthesis, and potential applications, while addressing common queries and trends in the field.

One of the most frequently searched questions related to this compound is: "What are the applications of (4-chloro-2-fluoro-phenyl)-[4-(morpholinomethyl)phenyl]methanone?" The answer lies in its versatile chemical framework. The presence of the morpholine ring, a common pharmacophore, suggests potential bioactivity, particularly in targeting enzymes or receptors in therapeutic pathways. Meanwhile, the chloro-fluoro-phenyl group enhances its stability and lipophilicity, traits highly valued in drug design. Researchers are investigating its role in developing kinase inhibitors or antimicrobial agents, aligning with the growing demand for targeted therapies and antibiotic alternatives.

Synthesis of CAS No. 898770-53-1 typically involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. A trending topic in synthetic chemistry is "green synthesis of complex aryl ketones," and this compound is no exception. Recent studies highlight efforts to optimize its production using catalytic methods or microwave-assisted reactions, reducing waste and energy consumption. Such advancements resonate with the global push toward sustainable chemistry, a hot topic in both academic and industrial circles.

Another area of interest is the compound's physicochemical properties. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability. Given the rising emphasis on quality control in pharmaceuticals, understanding these properties is critical. Searches for "how to analyze morpholine derivatives" or "spectral data of aryl ketones" reflect this demand. The compound's solubility, melting point, and reactivity under various conditions are also key data points for formulators and process chemists.

Beyond pharmaceuticals, (4-chloro-2-fluoro-phenyl)-[4-(morpholinomethyl)phenyl]methanone may find use in material science. Its aromatic and heterocyclic components could contribute to organic semiconductors or photoactive materials, aligning with the surge in research on flexible electronics and renewable energy technologies. Queries like "aryl ketones in OLEDs" or "morpholine-based polymers" underscore this intersection of chemistry and materials engineering.

In conclusion, CAS No. 898770-53-1 represents a compelling case study in modern chemical innovation. Its dual relevance to life sciences and advanced materials, coupled with evolving synthetic and analytical methodologies, positions it as a compound of enduring interest. As researchers continue to explore its potential, staying updated on the latest findings—whether through academic journals or patent literature—will be crucial for professionals in these fields.